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Compound of Interest

Compound Name: Triacontane

Cat. No.: B166396 Get Quote

Essential Safety and Handling Guide for Triacontane
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential information for the safe handling and

disposal of triacontane (C30H62), a long-chain alkane. By adhering to these procedures, you

can minimize risks and maintain a safe research environment.

Physical and Chemical Properties
Understanding the properties of triacontane is the first step toward safe handling.

Property Value Source

Physical State White waxy solid/flakes [1][2]

Molecular Formula C30H62 [3][4]

Molecular Weight 422.8 g/mol [4]

Melting Point 65.8 °C (150.4 °F) [4]

Boiling Point
449.7 °C (841.5 °F) at 760

mmHg
[4]

Solubility Insoluble in water [4]

Vapor Pressure Negligible [1]
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Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure.

Recommended PPE for Handling Triacontane
PPE Category Item Specifications & Rationale

Eye and Face Protection Safety Glasses or Goggles

Should be ANSI Z87.1

compliant with side shields to

protect against dust particles.

[5][6] A face shield may be

necessary if there is a risk of

splashing or significant dust

generation.[5]

Hand Protection Chemical-Resistant Gloves

Nitrile, neoprene, butyl, or

polychloroprene gloves are

recommended.[1][5] Gloves

should be inspected before

use and replaced if damaged.

[1][5]

Body Protection Laboratory Coat

A standard long-sleeved lab

coat should be worn to protect

skin and clothing.[5][6]

Respiratory Protection Dust Mask/Respirator

Generally not required under

normal use with adequate

ventilation as triacontane is not

volatile.[5] However, if dust is

generated, a NIOSH-approved

respirator for particulates is

recommended.[7][8]

PPE Selection and Use Workflow
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PPE selection and use workflow for handling triacontane.
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Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling triacontane will minimize the risk of exposure and

contamination.

Preparation:

Ensure the work area is clean and well-ventilated.[2] A fume hood is recommended,

especially when working with the powder form.[8]

Confirm that all necessary PPE is available and in good condition.[5]

Locate the nearest safety shower and eyewash station before beginning work.[5]

Handling:

Avoid generating dust.[2][8]

Limit all unnecessary personal contact with the chemical.[1]

Use non-sparking tools to prevent ignition sources, as dust can be explosive.[1][2]

In Case of a Spill:

For small spills, sweep up the solid material and place it into a suitable, labeled container

for disposal.[5] Avoid generating dust during cleanup.[5]

For larger spills, clear the area of personnel and move upwind.[1] Alert emergency

responders.[1]

Clean the spill area with an appropriate solvent (e.g., acetone) and then wash with soap

and water.[7]

Safe Handling Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b166396?utm_src=pdf-body
https://www.echemi.com/sds/n-tricontane-pid_Rock7126.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Ethyl_triacontanoate.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_6_Methyl_triacontane.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_6_Methyl_triacontane.pdf
https://www.echemi.com/sds/n-tricontane-pid_Rock7126.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Ethyl_triacontanoate.pdf
https://datasheets.scbt.com/sc-251291.pdf
https://datasheets.scbt.com/sc-251291.pdf
https://www.echemi.com/sds/n-tricontane-pid_Rock7126.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_6_Methyl_triacontane.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_6_Methyl_triacontane.pdf
https://datasheets.scbt.com/sc-251291.pdf
https://datasheets.scbt.com/sc-251291.pdf
https://cameochemicals.noaa.gov/chemical/21137
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Response
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Workflow for the safe handling of triacontane.

Disposal Plan
Proper disposal of triacontane and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection: All waste materials containing triacontane, including contaminated PPE

and cleaning materials, should be collected in a designated and clearly labeled hazardous

waste container.[5]

Disposal Method:

Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal guidelines.[6]
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In general, unused triacontane should be disposed of as chemical waste in accordance

with local, state, and federal regulations.[3][6]

One recommended method is to dissolve or mix the material with a combustible solvent

and burn it in a chemical incinerator equipped with an afterburner and scrubber.[3]

Empty Containers: Rinse empty containers thoroughly with an appropriate solvent. The

rinsate should be collected as chemical waste. After rinsing, the container can typically be

disposed of as regular lab waste, but always confirm with your EHS department.[6]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If irritation or discomfort

persists, seek medical attention.[1][3]

Skin Contact

Remove contaminated clothing. Flush skin and

hair with running water and soap. Seek medical

attention if irritation occurs.[1][3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. If irritation

continues, seek medical attention.[1][3]

Ingestion

Do not induce vomiting. Rinse mouth with water.

First aid is not generally required, but if in doubt,

contact a poison control center or doctor.[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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